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An In-depth Technical Guide to TSTD1: Gene Ontology and Pathway Analysis
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Executive Summary

Thiosulfate Sulfurtransferase Like Domain Containing 1 (TSTD1), also known as KAT, is a
protein-coding gene that plays a pivotal role in hydrogen sulfide (H2S) metabolism.[1] This
enzyme, a single-domain cytoplasmic sulfurtransferase, catalyzes the formation of S-
sulfanylglutathione (GSS-), a critical intermediate in the mitochondrial sulfide oxidation
pathway.[2][3][4] Emerging research has highlighted its association with various cellular
processes and diseases, particularly cancer, making it a gene of significant interest for
therapeutic development. This guide provides a comprehensive overview of TSTD1's gene
ontology, its involvement in key signaling pathways, quantitative functional data, and detailed
experimental protocols for its study.

Introduction to TSTD1

TSTDL1 is a protein-coding gene located on chromosome 1.[1] It encodes the enzyme
thiosulfate:glutathione sulfurtransferase.[1][2] Functionally, TSTD1 provides a crucial link in
H2S metabolism. It connects the initial step, catalyzed by sulfide:quinone oxidoreductase
(SQOR) which converts H2S to thiosulfate, with the subsequent step involving sulfur
dioxygenase (SDO), which utilizes the GSS- produced by TSTD1 as a substrate.[2] Beyond its
role in sulfur metabolism, integrative systems analyses have identified TSTD1 as a potential
modulator of plasma HDL cholesterol and mitochondrial function.[5] Its dysregulation,
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particularly overexpression resulting from promoter hypomethylation, has been implicated in
poor treatment response and survival in breast cancer.[3]

Gene Ontology of TSTD1

Gene Ontology (GO) analysis provides a standardized framework to describe the functions of
genes and proteins. The annotations for TSTD1 are summarized below.

Category GO Term GO ID Evidence

Sulfide oxidation,
. . ) ] ) Inferred from
Biological Process using sulfide:quinone G0:0070221 )
) experiment[6][7]
oxidoreductase

Thiosulfate-thiol

Molecular Function sulfurtransferase G0:0050337 Predicted[6][7][8]
activity

Cellular Component Cytoplasm - Confirmed[2]

Cytosol - Confirmed[6]

Cytoplasmic

ribonucleoprotein - Predicted[6][8]

granule

Perinuclear region of ]
Confirmed[2]
cytoplasm

Signaling Pathways Involving TSTD1

TSTD1 is a key enzyme in the sulfur metabolism pathway, particularly in the oxidation of
hydrogen sulfide. It also interacts with other crucial cellular components like thioredoxin,
suggesting a role in redox signaling.

Hydrogen Sulfide (H2S) Metabolism

TSTDL1 is central to the mammalian H2S oxidation pathway. It catalyzes the transfer of a sulfur
atom from thiosulfate to glutathione (GSH) to produce S-sulfanylglutathione (GSS~), which is
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then utilized by sulfur dioxygenase (SDO). This thermodynamically coupled process is

essential for detoxifying sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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